5-((3-bromobenzyl)thio)-2-ethyl-6-isobutyl-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one

• IUPAC Name: 5-[(3-bromophenyl)methylsulfanyl]-2-ethyl-6-(2-methylpropyl)pyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C18H21BrN4OS/c1-4-22-10-15-16(21-22)17(24)23(9-12(2)3)18(20-15)25-11-13-6-5-7-14(19)8-13/h5-8,10,12H,4,9,11H2,1-3H3
• InChI Key: XENDTDGXGBWGDA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC3=CC(=CC=C3)Br)CC(C)C
• Molecular Formula: C18H21BrN4OS
• Molecular Weight: 421.4 g/mol
• CAS No.: 1112444-88-8

Description

The compound “5-((3-bromobenzyl)thio)-2-ethyl-6-isobutyl-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one” is a pyrazolo[4,3-d]pyrimidine derivative. Pyrazolopyrimidine moiety is an important drug-like scaffold, which has shown a wide range of clinical applications.

Scientific Research Applications

Synthesis and Biological Activity

• Antiviral and Antitumor Properties : The synthesis of pyrazolo[3,4-d]pyrimidine derivatives has been shown to yield compounds with significant in vitro antiviral and antitumor activities. For instance, certain 3,4-disubstituted pyrazolo[3,4-d]pyrimidine nucleosides demonstrated potent inhibitory effects against viruses and leukemia cells, suggesting their potential as therapeutic agents in viral infections and cancer treatment (Cottam et al., 1984).

• Antibacterial and Antifungal Effects : Novel benzothiazole pyrimidine derivatives have been synthesized and found to exhibit excellent in vitro antibacterial and antifungal activities, surpassing standard drugs in some cases. This indicates the potential application of these compounds in combating microbial infections (Maddila et al., 2016).

Anticancer Applications

• Selective Cytotoxicity to Cancer Cells : Synthesized compounds, such as thiazole/benzothiazole fused pyranopyrimidine derivatives, were evaluated for their antiproliferative activity against various cancer cell lines, demonstrating selectivity in their cytotoxicity towards cancer cells over normal cells. This highlights the potential for developing targeted cancer therapies (Nagaraju et al., 2020).

Mechanistic Insights and Structure-Activity Relationships

• Docking Simulation for Antimicrobial Activity : The synthesis of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[3,4-c]pyrimidine derivatives included antimicrobial studies and docking simulations to understand the molecular basis of their activity. This approach aids in designing more effective antimicrobial agents by elucidating the interactions between these compounds and microbial targets (Hassaneen et al., 2019).

Mechanism of Action

The compound “5-((3-bromobenzyl)thio)-2-ethyl-6-isobutyl-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one” has been found to inhibit cytokines secretion of macrophages through suppressing TLR4/p38 signaling pathway. It has shown in vivo anti-inflammatory activity in LPS-induced model of acute lung injury.